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For researchers, scientists, and drug development professionals, accurate protein

quantification is a cornerstone of experimental success. Two common colorimetric methods

employed for this purpose are the Bromocresol Green (BCG) and the Coomassie Blue

(Bradford) assays. This guide provides an objective comparison of their performance,

supported by experimental data, to aid in the selection of the most appropriate method for your

specific research needs.

Principles of the Assays
The Bromocresol Green (BCG) assay is primarily utilized for the quantification of albumin.[1]

[2][3] The principle is based on the specific binding of the BCG dye to albumin at an acidic pH.

[2][3] This binding event causes a shift in the dye's maximum absorbance, and the resulting

color change from yellow-green to green-blue is directly proportional to the albumin

concentration in the sample.[2]

The Coomassie Blue (Bradford) assay, on the other hand, is a more general protein

quantification method.[4][5] It relies on the binding of Coomassie Brilliant Blue G-250 dye to

proteins, primarily through interactions with basic (arginine, lysine, histidine) and aromatic

amino acid residues.[6][7][8][9] Under acidic conditions, the unbound dye is reddish-brown;

upon binding to protein, it stabilizes in its blue anionic form, leading to a significant increase in

absorbance at 595 nm.[4][5][7]
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The choice between Bromocresol Green and Coomassie Blue assays depends on the

specific protein of interest and the sample matrix. Below is a summary of their key performance

characteristics.

Feature Bromocresol Green Assay
Coomassie Blue
(Bradford) Assay

Specificity Primarily for Albumin[1][10][11] General protein assay[4][5]

Mechanism Dye-binding to albumin[1][2]
Dye-binding to basic &

aromatic amino acids[6][7][8]

Wavelength (λmax) ~620-630 nm[1][2][12] 595 nm[4][7]

Sensitivity
Detection limit as low as

0.0349 g/dL[12]
Typically 1-20 µg/mL[8]

Linear Range
Up to 6 g/dL for albumin[12]

[13]

Generally linear up to ~200

µg/mL, non-linear at higher

concentrations[14]

Assay Time ~5-10 minutes[10][12] ~5 minutes[4][9]

Common Interferences

Other proteins (globulins),

heparin, dextran, hemolysis,

lipemia[2][15][16][17]

Detergents (SDS, Triton X-

100), strongly alkaline

solutions, sugars[18][19][20]

[21]

Advantages
Simple, rapid, and specific for

albumin[13]

Fast, sensitive, and easy to

perform for total protein

quantification[8]

Disadvantages

Not suitable for general protein

quantification; interference

from other proteins[15][16][17]

High protein-to-protein

variability; susceptible to

interference from

detergents[22][23]

Experimental Protocols
Detailed methodologies are crucial for reproducible and accurate results. Below are standard

protocols for both assays.
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Bromocresol Green Assay Protocol (for Albumin)
This protocol is adapted for a microplate format.

Reagent Preparation: Prepare a working solution of Bromocresol Green reagent as

specified by the manufacturer. This typically involves dissolving the dye in a succinate buffer

at an acidic pH.[13]

Standard Preparation: Prepare a series of albumin standards of known concentrations (e.g.,

0.5 to 5 g/dL) by diluting a stock albumin solution.[10] Prepare a blank using the same

diluent as the standards.

Sample Preparation: If necessary, dilute samples to fall within the linear range of the assay.

Serum or plasma samples may require a 2-fold dilution.[10][11]

Assay Procedure:

Add 5 µL of each standard, sample, and blank to separate wells of a 96-well microplate.

[10][11]

Add 200 µL of the BCG reagent to each well.[10][11]

Mix gently by tapping the plate.

Incubate at room temperature for 5 minutes.[10][11]

Measurement: Measure the absorbance at approximately 620 nm using a microplate reader.

[10]

Calculation: Subtract the absorbance of the blank from all readings. Plot a standard curve of

absorbance versus albumin concentration and determine the concentration of the unknown

samples from this curve.[10]

Coomassie Blue (Bradford) Assay Protocol
This protocol is a standard procedure for protein quantification.
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Reagent Preparation: The Bradford reagent can be prepared by dissolving 100 mg of

Coomassie Brilliant Blue G-250 in 50 mL of 95% ethanol, followed by the addition of 100 mL

of 85% phosphoric acid. The final volume is brought to 1 L with distilled water.[4][24] The

solution should be filtered before use.[24]

Standard Preparation: Prepare a series of protein standards using a known concentration of

a standard protein, such as Bovine Serum Albumin (BSA) or Bovine Gamma Globulin

(BGG), typically in the range of 0.05 to 1.0 mg/mL.[19][24] A blank containing only the buffer

used for the standards should also be prepared.

Sample Preparation: Dilute unknown protein samples so their concentration falls within the

linear range of the standard curve.

Assay Procedure:

Add 10 µL of each standard, sample, and blank to separate test tubes or wells of a

microplate.[19]

Add 200 µL of the Bradford reagent to each tube/well and mix thoroughly.[19]

Incubate at room temperature for at least 5 minutes. The color is generally stable for up to

an hour.[4][9]

Measurement: Measure the absorbance at 595 nm using a spectrophotometer or microplate

reader.[4][19]

Calculation: After subtracting the blank absorbance, create a standard curve by plotting

absorbance versus protein concentration. Use the equation of the line to calculate the

concentration of the unknown samples.[4]

Visualizing the Methodologies
To further clarify the experimental processes and their underlying principles, the following

diagrams are provided.
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Experimental workflows for protein assays.
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Protein Assay Selection
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Decision logic for choosing a protein assay.
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Conclusion
Both the Bromocresol Green and Coomassie Blue assays are valuable tools for protein

quantification, each with its own distinct advantages and limitations. The Coomassie Blue

(Bradford) assay is a rapid and sensitive method suitable for the determination of total protein

concentration in a wide variety of research applications. However, its susceptibility to

detergents and significant protein-to-protein variation must be taken into account. The

Bromocresol Green assay offers a simple and specific method for quantifying albumin, which

is particularly useful in clinical diagnostics and studies focused on this specific protein. Its major

drawback is the interference from other plasma proteins, which can lead to an overestimation

of albumin levels.

Ultimately, the selection of the appropriate assay hinges on the specific research question, the

nature of the protein being analyzed, and the composition of the sample matrix. By

understanding the principles and limitations of each method, researchers can make an

informed decision to ensure the accuracy and reliability of their experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. med.libretexts.org [med.libretexts.org]

2. atlas-medical.com [atlas-medical.com]

3. sclavodiagnostics.com [sclavodiagnostics.com]

4. Protocol for Bradford Protein Assay - Creative Proteomics [creative-proteomics.com]

5. Coomassie Blue Staining: Definition & Overview [excedr.com]

6. Mechanism of Coomassie brilliant blue G-250 binding to proteins: a hydrophobic assay for
nanogram quantities of proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

7. carlroth.com [carlroth.com]

8. creative-diagnostics.com [creative-diagnostics.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.benchchem.com/product/b025135?utm_src=pdf-custom-synthesis
https://med.libretexts.org/Bookshelves/Allied_Health/Book%3A_Clinical_Chemistry_-_Theory_Analysis_Correlation_(Kaplan_and_Pesce)/02%3A_Laboratory_Exercises/2.13%3A_Serum_Albumin_(Bromcresol_Green_Method)
https://atlas-medical.com/upload/productFiles/208001/Albumin%20%20Package%20Insert.pdf
https://www.sclavodiagnostics.com/wp-content/uploads/2022/10/IFU-BCG-ALBUMIN-EN.pdf
https://www.creative-proteomics.com/resource/protocol-for-bradford-protein-assay.htm
https://www.excedr.com/resources/coomassie-blue-staining
https://pubmed.ncbi.nlm.nih.gov/18327568/
https://pubmed.ncbi.nlm.nih.gov/18327568/
https://www.carlroth.com/medias/Info-Brochure-CoomassieGelStainingAndBradford-EN.pdf?context=bWFzdGVyfHRlY2huaWNhbERvY3VtZW50c3wzNjE0NzN8YXBwbGljYXRpb24vcGRmfHRlY2huaWNhbERvY3VtZW50cy9oOWEvaGZlLzkxMTY2NDIzNzc3NTgucGRmfDUwMGJkNTdhZTMzNDM1MDY0MDIwNGJiNzdmYTYzY2ZjMTkxOTFlZmI4NGI0NmJmYjQzYWE2M2EyYjQ2ZThjODc
https://www.creative-diagnostics.com/determination-of-protein-concentration-by-the-bradford-coomassie-blue-g-250-method.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Bradford Protein Assay [en.bio-protocol.org]

10. sigmaaldrich.com [sigmaaldrich.com]

11. sigmaaldrich.com [sigmaaldrich.com]

12. atlas-medical.com [atlas-medical.com]

13. Albumin standards and the measurement of serum albumin with bromcresol green. 1971
- PubMed [pubmed.ncbi.nlm.nih.gov]

14. Linearization of the Bradford Protein Assay - PMC [pmc.ncbi.nlm.nih.gov]

15. Problems associated with plasma albumin estimation in nephrotic syndrome using the
bromocresol green method - PubMed [pubmed.ncbi.nlm.nih.gov]

16. frontierspartnerships.org [frontierspartnerships.org]

17. researchgate.net [researchgate.net]

18. Interference in the Coomassie Brilliant Blue and Pyrogallol Red protein dye-binding
assays is increased by the addition of sodium dodecyl sulfate to the dye reagents - PubMed
[pubmed.ncbi.nlm.nih.gov]

19. kmdbioscience.com [kmdbioscience.com]

20. Interference of sugars in the Coomassie Blue G dye binding assay of proteins - PubMed
[pubmed.ncbi.nlm.nih.gov]

21. researchgate.net [researchgate.net]

22. info.gbiosciences.com [info.gbiosciences.com]

23. absbio.com [absbio.com]

24. Bradford protein assay – Protein concentration measurement (single 595 nm read)
[protocols.io]

To cite this document: BenchChem. [A Comparative Guide to Protein Quantification:
Bromocresol Green vs. Coomassie Blue]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025135#comparison-of-bromocresol-green-and-
coomassie-blue-for-protein-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.bio-protocol.org/en/bpdetail?id=45&type=1
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/462/095/mak124pis-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/241/654/mak124bul.pdf
https://www.atlas-medical.com/upload/productFiles/208001/PPI1468A01%20Albumin%20%20Bromocresol%20Green.pdf
https://pubmed.ncbi.nlm.nih.gov/9049440/
https://pubmed.ncbi.nlm.nih.gov/9049440/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3164080/
https://pubmed.ncbi.nlm.nih.gov/7530900/
https://pubmed.ncbi.nlm.nih.gov/7530900/
https://www.frontierspartnerships.org/articles/10.1080/09674845.2011.11730338/pdf
https://www.researchgate.net/publication/51676331_Serum_globulins_contribute_to_the_discrepancies_observed_between_the_bromocresol_green_and_bromocresol_purple_assays_of_serum_albumin_concentration
https://pubmed.ncbi.nlm.nih.gov/15265730/
https://pubmed.ncbi.nlm.nih.gov/15265730/
https://pubmed.ncbi.nlm.nih.gov/15265730/
https://www.kmdbioscience.com/article/Bradford-Assay-Protocol-for-Protein-Quantification.html
https://pubmed.ncbi.nlm.nih.gov/19124000/
https://pubmed.ncbi.nlm.nih.gov/19124000/
https://www.researchgate.net/publication/8443348_Interference_in_the_Coomassie_Brilliant_Blue_and_Pyrogallol_Red_protein_dye-binding_assays_is_increased_by_the_addition_of_sodium_dodecyl_sulfate_to_the_dye_reagents
https://info.gbiosciences.com/blog/how-to-select-the-best-protein-assay
https://absbio.com/white-papers/differences-in-protein-assays-and-their-results/
https://www.protocols.io/view/bradford-protein-assay-protein-concentration-measu-14egnxd3ml5d/v1
https://www.protocols.io/view/bradford-protein-assay-protein-concentration-measu-14egnxd3ml5d/v1
https://www.benchchem.com/product/b025135#comparison-of-bromocresol-green-and-coomassie-blue-for-protein-assays
https://www.benchchem.com/product/b025135#comparison-of-bromocresol-green-and-coomassie-blue-for-protein-assays
https://www.benchchem.com/product/b025135#comparison-of-bromocresol-green-and-coomassie-blue-for-protein-assays
https://www.benchchem.com/product/b025135#comparison-of-bromocresol-green-and-coomassie-blue-for-protein-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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